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Technical Support Center: Investigating
Amprolium Efficacy in Poultry
This technical support center provides troubleshooting guidance for researchers, scientists,

and drug development professionals investigating sub-optimal responses to amprolium

treatment for coccidiosis in commercial poultry.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the mechanism of action for amprolium and how does it inform troubleshooting?

Amprolium is a synthetic coccidiostat that acts as a structural analog of thiamine (Vitamin B1).

[1][2][3] Its primary mechanism is the competitive inhibition of thiamine transport in Eimeria

parasites.[2][4][5] The thiamine transporter in the parasite is more sensitive to amprolium than

the host's, which accounts for its relative safety.[1] By blocking thiamine uptake, amprolium

disrupts the parasite's carbohydrate metabolism, leading to malnutrition and starvation.[1][2][6]

This action is most effective against the first-generation trophozoites and schizonts.[4]

Understanding this mechanism is crucial; sub-optimal response could be linked to factors that

interfere with this thiamine antagonism, such as concurrent high-thiamine diets or potential

modifications in the parasite's thiamine transporter.[6][7]
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Q2: We are observing clinical signs of coccidiosis despite administering amprolium at the

recommended dosage. What are the potential causes?

Several factors can lead to treatment failure even with correct theoretical dosage. These can

be broadly categorized as:

Drug Resistance: Continuous and extensive use of amprolium has led to the development of

drug-resistant Eimeria strains, which is a major limiting factor in its use.[4] Resistance may

involve modifications of the target sites within the parasite.[7]

Incorrect Administration or Underdosing: Ensure that the drug is being administered correctly

and that birds are consuming the medicated feed or water. Issues with water proportioners,

incorrect mixing, or reduced feed/water intake due to illness can lead to underdosing.[8][9]

Losses may occur if other conditions affect the birds' drug intake.[2][8]

Poor Bioavailability: The bioavailability of amprolium in chickens is relatively low, ranging

from 2.3% to 2.6% in non-fasting birds and 6.4% in fasting birds.[10] Factors affecting gut

health or feed passage rate could alter drug absorption. Concurrent administration of other

drugs may also affect its pharmacokinetics.[11][12]

Incorrect Diagnosis: The clinical signs of coccidiosis (e.g., diarrhea, lethargy, ruffled feathers)

can be similar to other enteric diseases like necrotic enteritis.[2][13] A confirmed diagnosis

through fecal examination and lesion scoring is essential before concluding treatment failure.

[13][14]

Overwhelming Infection Pressure: In environments with extremely high oocyst

contamination, the standard prophylactic dose may be insufficient to control the infection,

leading to a clinical outbreak.

Concurrent Disease: Immunosuppressed birds or those suffering from other diseases may

not respond adequately to treatment.[14]

Q3: How can we definitively diagnose coccidiosis and identify the Eimeria species involved?

A definitive diagnosis involves a combination of methods:
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Clinical Signs: Observe the flock for signs such as bloody or mucoid diarrhea, dehydration,

lethargy, and reduced feed intake.[2]

Lesion Scoring: Perform necropsies on several affected birds to examine the intestines for

gross lesions. The location and appearance of lesions are characteristic of different Eimeria

species (e.g., E. tenella in the ceca, E. acervulina in the duodenum).[14][15]

Microscopic Examination (Oocyst Counts): Fecal flotation can confirm the presence of

oocysts.[13][14] An Oocysts Per Gram (OPG) count can help quantify the level of infection,

with levels above 20,000 OPG suggesting a potential outbreak and ≥50,000 OPG indicating

a high risk of clinical disease.[16]

Molecular Identification: For precise species identification, DNA-based methods like

quantitative Polymerase Chain Reaction (qPCR) are highly effective and can differentiate

between the primary Eimeria species.[13][15][17]

Q4: What is the recommended procedure for conducting an Anticoccidial Sensitivity Test

(AST)?

An AST is crucial for determining if drug resistance is the cause of treatment failure. A

standardized protocol is detailed in the Experimental Protocols section below. The test involves

challenging groups of birds with field isolates of Eimeria and comparing the performance of an

untreated, infected group with an amprolium-treated, infected group and an uninfected,

untreated control. Key parameters to measure include weight gain, feed conversion ratio

(FCR), and lesion scores.[1]

Q5: Are there known drug interactions with amprolium?

Yes. Amprolium's efficacy can be compromised by the concurrent administration of thiamine

(Vitamin B1).[6] It should not be given with any B vitamins during the treatment period.[6] While

compatible with many antibiotics and minerals, amprolium should not be mixed in concentrates

with high levels of choline.[4] Some studies have also investigated the pharmacokinetic

interactions between amprolium and other drugs like amoxicillin and enrofloxacin, which can

alter the bioavailability and clearance of these compounds.[11][18]
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Table 1: Recommended Amprolium Dosages for Chickens

Application
Dosage Level in
Water

Duration Notes

Treatment

(Standard)
0.012% 3-5 days

Equivalent to 8 fl
oz of 9.6% solution
per 50 gallons of
water.[2][9][19]

Treatment (Severe

Outbreak)
0.024% 5-7 days

Equivalent to 16 fl oz

of 9.6% solution per

50 gallons of water.[8]

[9]

Follow-up Treatment 0.006% 7-14 days

Used after the initial

treatment period to

allow for immunity

development.[9][19]

| Prevention (in feed) | 125 ppm (125 mg/kg) | Continuous | Standard prophylactic dose in feed.

[4][20] |

Table 2: Efficacy of Amprolium in Anticoccidial Sensitivity Trials (Meta-Analysis Data)

Parameter
Infected Untreated
Control (IUC)

Infected
Amprolium-Treated
(IT)

Outcome

Average Daily Gain

(g)
41.2 g 46.7 g

Significant
Increase[1]

Feed Conversion

Ratio (FCR)
1.88 1.65

Significant

Reduction[1]

Data from a meta-analysis of eight ASTs evaluating the efficacy of amprolium against field

strains of Eimeria.[1]
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Table 3: Pharmacokinetic Parameters of Amprolium in Chickens

Parameter Value Condition

Bioavailability (Oral) 6.4% Fasting[10]

Bioavailability (Oral) 2.3% - 2.6% Non-fasting[10]

Elimination Half-life (t½) (Oral) 0.292 - 0.654 h
Suggests 'flip-flop'

phenomenon.[10]

| Total Body Clearance (Cl) (IV) | 1.32 L/h·kg | - |

Experimental Protocols
Protocol 1: Anticoccidial Sensitivity Test (AST)

Objective: To evaluate the sensitivity of a field isolate of Eimeria to amprolium.

Methodology:

Bird Allocation: Use day-old chicks reared in a coccidia-free environment. At approximately

12 days of age, allocate them into at least three groups (n=10-15 per group):

Group A: Uninfected Untreated Control (UUC)

Group B: Infected Untreated Control (IUC)

Group C: Infected Treated (IT) with amprolium at the recommended dose (e.g., 125 ppm

in feed).[1]

Infection: At 14 days of age, orally inoculate birds in Groups B and C with a standardized

dose of sporulated oocysts from the field isolate. Group A receives a sham inoculum.

Treatment: Provide medicated feed to Group C starting 24-48 hours before infection and

continuing for the duration of the trial. Groups A and B receive non-medicated feed.

Data Collection: From day of infection (Day 0) to Day 7 post-infection (pi), record the

following:
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Mortality: Record daily.

Performance: Measure body weight and feed intake to calculate Average Daily Gain

(ADG) and Feed Conversion Ratio (FCR).[1]

Lesion Scoring: On Day 6 or 7 pi, euthanize a subset of birds from each group and score

gross intestinal lesions based on a standardized scale (e.g., Johnson and Reid, 1970).[13]

Oocyst Shedding: Collect fecal samples from each group between Day 5 and Day 7 pi to

determine Oocysts Per Gram (OPG) of feces.

Analysis: Compare the parameters between groups. A significant reduction in weight gain

and a high lesion score in the IT group (Group C) compared to the UUC group (Group A),

with little improvement over the IUC group (Group B), indicates reduced sensitivity or

resistance.

Protocol 2: Fecal Oocyst Count (OPG) using McMaster Method

Objective: To quantify the number of Eimeria oocysts in a fecal sample.

Methodology:

Sample Preparation: Weigh 2 grams of a homogenized fecal sample.

Dilution: Add the 2g sample to 28 ml of a flotation solution (e.g., saturated salt solution) in a

container. This creates a 1:15 dilution. Mix thoroughly until the feces are well suspended.

Sieving: Pour the suspension through a tea strainer or cheesecloth to remove large debris.

Chamber Loading: Using a pipette, immediately take a sample of the suspension and fill both

chambers of a McMaster slide.

Microscopy: Allow the slide to sit for 5 minutes for the oocysts to float to the top. View under

a microscope at 100x magnification.

Counting: Count all oocysts within the grid of both chambers.
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Calculation: Calculate the OPG using the following formula: OPG = (Count in Chamber 1 +

Count in Chamber 2) * 50 (The multiplication factor of 50 is derived from the dilution factor

and the volume of the McMaster chamber).
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Caption: Amprolium competitively inhibits thiamine uptake in Eimeria, leading to parasite

starvation.
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Caption: Workflow for troubleshooting sub-optimal response to amprolium treatment.
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Caption: Potential causes contributing to amprolium treatment failure in poultry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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